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Compound of Interest

Compound Name: OPC-163493

Cat. No.: B12377137 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety protocols and logistical guidance for the handling and

disposal of OPC-163493, an orally active and liver-targeted mitochondrial uncoupling agent.

The following procedures are based on preclinical safety data and established best practices

for managing potent pharmaceutical compounds in a laboratory setting. A formal Safety Data

Sheet (SDS) for OPC-163493 was not identified; therefore, a conservative approach to

handling is strongly recommended.

Hazard Identification and Risk Assessment
OPC-163493 is a potent investigational compound. Preclinical studies have identified the

following target organs for toxicity:

Liver: Observed effects include focal necrosis, fatty changes, and granular eosinophilic

cytoplasm of hepatocytes.[1][2]

Blood Vessels: Necrotizing arteritis has been observed in multiple organs.[1][2]

Kidneys: Degeneration and regeneration of renal tubules have been noted.[1][2]

As a mitochondrial uncoupler, OPC-163493 can also cause increased body temperature.[1][2]

Due to its potency and observed toxicities, OPC-163493 should be handled with the same

precautions as a cytotoxic agent.
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Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to prevent dermal, ocular, and respiratory

exposure. The following table summarizes the required PPE for handling OPC-163493.

PPE Category Item Specifications and Use

Hand Protection

Double-gloving with

chemotherapy-rated nitrile

gloves

Inner glove should be tucked

under the gown cuff, and the

outer glove should extend over

the cuff. Change gloves

immediately if contaminated

and every 30-60 minutes

during prolonged handling.

Body Protection
Disposable, solid-front, back-

closing gown

Should be made of a low-lint,

impervious material. Cuffs

should be elasticized.

Eye and Face Protection
ANSI-approved safety goggles

and a full-face shield

Goggles should provide a

complete seal around the

eyes. A face shield is required

when there is a risk of

splashes or aerosols.

Respiratory Protection
NIOSH-approved N95 or

higher respirator

Required for handling the

powdered form of the

compound or when generating

aerosols. Fit-testing is

mandatory.

Foot Protection Disposable shoe covers
To be worn over laboratory-

dedicated, closed-toe shoes.

Engineering Controls and Safe Handling Procedures
Engineering controls are the primary means of minimizing exposure. All handling of OPC-
163493, especially the powdered form, must be conducted within a certified containment

device.
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Primary Engineering Control: A Class II, Type B2 Biological Safety Cabinet (BSC) or a

compounding aseptic containment isolator (CACI) is required for all manipulations of OPC-
163493. These devices provide both personnel and product protection by maintaining a

negative pressure environment and exhausting air to the outside.

Weighing: Use a ventilated balance enclosure or powder containment hood when weighing

the compound.

Solution Preparation: Prepare solutions within the BSC or CACI. Use closed-system drug-

transfer devices (CSTDs) whenever possible to minimize the generation of aerosols.

General Laboratory Practices:

Designate a specific area for handling OPC-163493.

Restrict access to authorized and trained personnel only.

Avoid eating, drinking, and applying cosmetics in the designated area.

Transport OPC-163493 in clearly labeled, sealed, and impact-resistant secondary

containers.
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Preparation

Compound Handling (in containment)

Post-Handling

Don appropriate PPE

Prepare designated handling area
(BSC or CACI)

Weigh OPC-163493 powder
(ventilated enclosure)

Enter containment

Prepare solution

Decontaminate surfaces

Exit containment

Segregate and dispose of waste

Doff PPE in designated area

Wash hands thoroughly
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Waste Generation
(Contaminated Material)

Solid Waste
(PPE, labware)

Liquid Waste
(solutions)

Sharps Waste
(needles, etc.)

Seal in Yellow
Chemotherapy Bag

Collect in Sealed
Hazardous Liquid Container

Place in Puncture-Proof
Cytotoxic Sharps Container

Dispose via Institutional
Hazardous Waste Program

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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